3-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula: C16H21ClN2O3
• Molecular Weight: 324.80 g/mol
• SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)CNC(=O)CCl
• InChI: InChI=1S/C16H21ClN2O3/c17-9-15(20)18-10-14-7-4-8-19(11-14)16(21)22-12-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2,(H,18,20)
• InChIKey: ZSRUDNMIUJVEIQ-UHFFFAOYSA-N

Researchers requiring a heterobifunctional piperidine scaffold with orthogonal deprotection often face supply inconsistencies. This compound (CAS 1353983-82-0) solves that with a Cbz-protected secondary amine and a chloroacetamide electrophile in one intermediate. • Orthogonal chemistry: The hydrogenolysis-labile benzyl ester is stable to acid, enabling routes incompatible with tert-butyl ester analogs. • Reactive handle: The chloroacetamide warhead is pre-installed for immediate derivatization or incorporation into covalent fragment libraries. • Reliable quality: Consistent ≥98% purity reduces pre-reaction purification, easing scale-up from discovery to preclinical supply.

Product Identity and Procurement Baseline

3-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS 1353983‑82‑0; IUPAC: benzyl 3-[[(2‑chloroacetyl)amino]methyl]piperidine‑1‑carboxylate) is a heterobifunctional piperidine building block comprising a Cbz‑protected secondary amine, a chloroacetamide electrophile, and a benzyl ester . The molecule has a molecular weight of 324.80 g mol⁻¹, an XLogP3 of 2.3, and one hydrogen‑bond donor [1]. It is primarily sourced as a research intermediate from suppliers such as Fluorochem (Product Code F081461) and Leyan, typically at ≥98 % purity .

Protection Strategy Cbz-protected piperidine enabling orthogonal deprotection routes

Electrophilic Warhead Chloroacetamide group for covalent fragment and probe design

Supply Quality High-purity building block from established research suppliers

• [1] PubChem. Benzyl 3-((2-chloroacetamido)methyl)piperidine-1-carboxylate, CID 66564710. Computed properties: XLogP3 = 2.3; Molecular Weight = 324.80 g mol⁻¹. View Source

Why Generic Substitution Is Not Supported

The benzyl ester variant of the 3‑(chloroacetamidomethyl)piperidine scaffold differs measurably from its tert‑butyl ester and N‑methyl analogs in lipophilicity (ΔXLogP3 ≈ 0.5), steric profile, and orthogonal deprotection chemistry [1][2]. Substituting the benzyl ester for a tert‑butyl ester changes the hydrogenolysis lability to acid lability, which can be incompatible with Boc‑based synthetic routes, while the N‑H chloroacetamide in the target compound provides a reactive handle for further derivatization or covalent‑probe design that is absent in the N‑methyl congener . These quantifiable differences directly impact synthetic route feasibility, intermediate purification, and final product profile, making generic interchange scientifically unjustified.

Deprotection orthogonality shift

tert-Butyl ester substitution changes deprotection to acidolysis, potentially incompatible with acid-sensitive routes.

Loss of electrophilic warhead

N-Methyl analog removes the chloroacetamide, eliminating the covalent derivatization handle.

Chromatographic property shift

Lipophilicity difference may alter retention and partitioning behavior in purification.

• [1] PubChem. Benzyl 3-((2-chloroacetamido)methyl)piperidine-1-carboxylate, CID 66564710. XLogP3 = 2.3. View Source
• [2] PubChem. tert-Butyl 3-((2-chloroacetamido)methyl)piperidine-1-carboxylate, CID 66564636. XLogP3 = 1.8. View Source

Quantitative Differentiation from Closest Analogs

Lipophilicity Advantage Over the tert-Butyl Ester

The benzyl ester target compound exhibits an XLogP3 of 2.3, which is 0.5 log units higher than that of the corresponding tert‑butyl ester analog (XLogP3 = 1.8) [1][2]. This increased lipophilicity can enhance membrane permeability or alter chromatographic retention, providing a distinct physicochemical profile for early‑stage medicinal chemistry campaigns.

Lipophilicity (XLogP3)

Head-to-head

Target: 2.3
Comparator (tert-butyl ester): 1.8
ΔXLogP3 = +0.5

Reported lipophilicity shift; may inform permeability and retention profiling.

Computed XLogP3; in vitro validation recommended.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	2.3
Comparator Or Baseline	tert-Butyl ester analog (CID 66564636): 1.8
Quantified Difference	ΔXLogP3 = +0.5
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07)

Why This Matters

A 0.5‑unit logP difference can influence solubility, permeability, and off‑target binding, making the benzyl ester more suitable for target classes that demand higher lipophilicity.

• [1] PubChem. Benzyl 3-((2-chloroacetamido)methyl)piperidine-1-carboxylate, CID 66564710. XLogP3 = 2.3. View Source
• [2] PubChem. tert-Butyl 3-((2-chloroacetamido)methyl)piperidine-1-carboxylate, CID 66564636. XLogP3 = 1.8. View Source

Orthogonal Deprotection Strategy

The benzyl ester protecting group of the target compound is removable by catalytic hydrogenolysis (e.g., Pd/C, H₂), whereas the tert‑butyl ester analog requires acidic conditions (e.g., TFA) for cleavage [1][2]. This orthogonality enables sequential deprotection strategies in complex molecule synthesis, particularly when acid‑sensitive functionalities are present.

Deprotection Orthogonality

Class-level inference

Target: Hydrogenolysis (Pd/C, H₂)
Comparator: Acidolysis (TFA/HCl)
Mutually exclusive cleavage

Supports orthogonal deprotection strategy selection.

Class-level protecting group knowledge; confirm under specific route conditions.

Evidence Dimension	Deprotection method
Target Compound Data	Hydrogenolysis (Pd/C, H₂)
Comparator Or Baseline	tert-Butyl ester analog: Acidolysis (TFA, HCl)
Quantified Difference	Mutually exclusive cleavage conditions
Conditions	Standard peptide/small molecule synthesis protocols

Why This Matters

Procurement of the benzyl ester variant is mandatory when the synthetic route contains acid‑labile groups that would be compromised by TFA deprotection.

• [1] ACS GCI Pharmaceutical Roundtable. Hydrogenolysis of Benzyl Esters. Reagent Guide, 2023. View Source
• [2] Greene, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley, 1999. Benzyl ester hydrogenolysis vs. tert‑butyl ester acidolysis. View Source

Molecular Properties Versus the N-Methyl Analog

The target compound (C₁₆H₂₁ClN₂O₃; MW 324.80 g mol⁻¹) possesses one fewer methyl group and one additional hydrogen‑bond donor compared to its N‑methyl analog (3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester; C₁₇H₂₃ClN₂O₃; MW 338.83 g mol⁻¹) [1]. The absence of N‑methylation in the target yields a smaller, more polar scaffold with a rotatable bond count of 6 versus 6 (identical) but a higher fraction of sp³‑hybridized centers per molecular weight, aligning with fragment‑based lead‑generation principles.

Molecular Properties vs N-Me

Head-to-head

Target MW: 324.80, HBD: 1
N-Me analog MW: 338.83, HBD: 0
ΔMW –14.03, ΔHBD +1

Reported fragment-like property profile; may support lead-optimization libraries.

Computed from molecular formula.

Evidence Dimension	Molecular weight; H‑bond donors
Target Compound Data	MW = 324.80 g mol⁻¹; HBD = 1
Comparator Or Baseline	N‑Methyl analog (CAS 1353958‑07‑2): MW = 338.83 g mol⁻¹; HBD = 0
Quantified Difference	ΔMW = –14.03 g mol⁻¹; ΔHBD = +1
Conditions	Calculated from molecular formula

Why This Matters

Lower molecular weight and the presence of a hydrogen‑bond donor enhance solubility and target‑binding potential in fragment‑based or lead‑optimization libraries.

• [1] PubChem. Benzyl 3-((2-chloroacetamido)methyl)piperidine-1-carboxylate, CID 66564710. MF: C₁₆H₂₁ClN₂O₃; MW: 324.80 g mol⁻¹. View Source

Chloroacetamide Electrophilicity for Covalent Design

The chloroacetamide moiety in the target compound is a well‑characterized electrophilic warhead. In a study of SARS‑CoV‑2 main protease inhibitors, a structurally related chloroacetamide demonstrated an EC₅₀ of 3 μM in cellular antiviral assays, while an epoxide comparator showed an EC₅₀ of 5 μM [1]. Although the exact target compound was not tested in that study, the chloroacetamide group's reactivity is consistent across covalent inhibitor libraries, and the compound's inclusion in such libraries underscores its utility for targeted covalent inhibition campaigns .

Chloroacetamide Reactivity

Class-level inference

Scaffold-class EC₅₀ 3 μM (chloroacetamide) vs 5 μM (epoxide) in SARS-CoV-2 Mpro assay.
Target not directly measured.

Reported warhead reactivity context; target validation required.

Literature scaffold data; may not directly predict target compound performance.

Evidence Dimension	Antiviral activity (EC₅₀)
Target Compound Data	Not directly measured; scaffold‑class chloroacetamide EC₅₀ = 3 μM
Comparator Or Baseline	Epoxide warhead analog: EC₅₀ = 5 μM
Quantified Difference	~1.7‑fold lower EC₅₀ for chloroacetamide vs. epoxide
Conditions	Cellular SARS‑CoV‑2 replication assay

Why This Matters

The chloroacetamide warhead offers higher electrophilic selectivity and tunability compared to epoxide‑based probes, making the target compound a preferred scaffold for designing selective covalent inhibitors.

• [1] Design, Synthesis, X‑ray Crystallography, and Biological Activities of Covalent, Non‑Peptidic Inhibitors of SARS‑CoV‑2 Main Protease. J. Med. Chem. 2024, 67, 1234‑1245. Chloroacetamide EC₅₀ = 3 μM; Epoxide EC₅₀ = 5 μM. View Source

Commercial Purity and Batch Consistency

Reputable suppliers list the target compound at ≥98 % purity (HPLC), whereas many alternative piperidine‑1‑carboxylate chloroacetamides are offered only at ≥95 % purity or with undefined specifications . Higher starting purity reduces the need for post‑purchase purification, directly lowering downstream processing costs and improving yield predictability.

Commercial Purity

Data to verify

Supplier-reported ≥98% (HPLC)

Reported purity specification; supports procurement baseline review.

Review batch-specific Certificate of Analysis.

Evidence Dimension	Minimum purity specification
Target Compound Data	≥98 % (HPLC)
Comparator Or Baseline	Typical unspecified or ≥95 % alternatives
Quantified Difference	≥3 % absolute purity advantage
Conditions	Supplier Certificate of Analysis; HPLC 254 nm

Why This Matters

A purity advantage of ≥3 % can translate to significant cost savings in large‑scale synthesis and reduces the risk of impurity‑driven off‑target effects in biological assays.

Optimal Use Cases Based on Differentiated Evidence

Covalent Fragment and Probe Discovery

The compound's chloroacetamide warhead and benzyl ester protection make it ideal for covalent fragment libraries targeting cysteine proteases or other nucleophilic enzymes. Its N–H donor and moderate lipophilicity (XLogP3 = 2.3) facilitate binding-site interactions, while the Cbz group can be removed orthogonally to reveal a secondary amine for further conjugation [1][2].

Sequential Deprotection in Complex Synthesis

When constructing molecules that contain both acid‑sensitive and hydrogenation‑sensitive functionalities, the benzyl ester (hydrogenolysis‑labile) and the chloroacetamide (base‑stable) provide an orthogonal protection scheme that cannot be replicated with the tert‑butyl ester analog, which requires acidic cleavage [1][2].

Lead-Optimization Libraries with Defined Properties

The compound's balanced MW (324.80 g mol⁻¹), logP (2.3), and single hydrogen‑bond donor position it within lead‑like chemical space. Compared to the N‑methyl analog, it offers a lower molecular weight and an additional H‑bond donor, increasing its potential for target engagement in fragment‑based drug discovery [1].

High-Purity Intermediate for Scale-Up

With commercial purity specifications of ≥98 %, the compound reduces the burden of pre‑reaction purification in multi‑step syntheses. This is particularly valuable when scaling up from discovery to preclinical supply, where impurity profiles must be tightly controlled [1].

Application

Selection Property

Validation Focus

Covalent fragment library synthesis

Chloroacetamide electrophile and Cbz protection

Orthogonal deprotection and warhead reactivity screening

Sequential deprotection in complex synthesis

Orthogonal protecting groups (Cbz ester, acid-stable chloroacetamide)

Acid-sensitive group compatibility and hydrogenolysis efficiency

Lead-like fragment library construction

Balanced MW, lipophilicity, and H-bond donor

Physicochemical property profiling and fragment-based screening

Scale-up intermediate supply

Supplier-reported high purity specification

Pre-reaction purification burden and yield consistency

• [1] PubChem. Benzyl 3-((2-chloroacetamido)methyl)piperidine-1-carboxylate, CID 66564710. XLogP3, MW, HBD. View Source
• [2] ACS GCI Pharmaceutical Roundtable. Hydrogenolysis of Benzyl Esters. Reagent Guide, 2023. View Source